Cas no 51001-35-5 (1,4-Diphenyl-n-butane)
1,4-Diphenyl-n-butane structure
Product Name:1,4-Diphenyl-n-butane
1,4-Diphenyl-n-butane Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Diphenyl-n-butane
- 1,1'-(1,4-Butanediyl)dibenzene
- Butane, 1,4diphenyl (8CI)
- Butane, 1,4diphenyl
- AKOS015840673
- Butane,4-diphenyl-
- Butane, 1,4-diphenyl-
- Benzene, 1,1'(1,4butanediyl)bis
- NSC403943
- Benzene, 1,1'-(1,4-butanediyl)bis- (9CI)
- 1,4-Diphenylbutene
- NSC 403943
- H6U5WCN4QB
- Benzene, 1,1'-(1,4-butanediyl)bis-
- NSC-403943
- G63102
- Benzene,1'-(1,4-butanediyl)bis-
- (4-Phenylbutyl)benzene
- 621-468-8
- 51001-35-5
- 4-phenylbutylbenzene
- BAA08356
- DTXSID60148492
- 1PB
- MFCD00043575
- 1083-56-3
- 1,4-Diphenylbutane
- (4-Phenylbutyl)benzene #
- Benzene, 1,1'-(1,4-butanediyl)bis-(9CI)
- DTXCID1070983
- Butane, 1,4-diphenyl-(8CI)
- Benzene, 1,1'(1,4butanediyl)bis (9CI)
- UNII-H6U5WCN4QB
-
- Inchi: 1S/C16H18/c1-3-9-15(10-4-1)13-7-8-14-16-11-5-2-6-12-16/h1-6,9-12H,7-8,13-14H2
- InChI Key: GLJFYGFBITUZOE-UHFFFAOYSA-N
- SMILES: C(CC1C=CC=CC=1)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 210.140850574Da
- Monoisotopic Mass: 210.140850574Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 0Ų
1,4-Diphenyl-n-butane Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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